molecular formula C24H25N3O3S B2482460 2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide CAS No. 488744-44-1

2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Cat. No.: B2482460
CAS No.: 488744-44-1
M. Wt: 435.54
InChI Key: OXOOEESHXUVZIC-UHFFFAOYSA-N
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Description

2-{[3-cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O3S and its molecular weight is 435.54. The purity is usually 95%.
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Scientific Research Applications

Organophosphorus Compound Synthesis

Research has shown that certain organophosphorus compounds exhibit a wide range of biological activities, which could be leveraged in various scientific applications. The study by Pedersen and Lawesson (1974) on organophosphorus compounds emphasizes the synthesis processes that could potentially apply to compounds like the one , highlighting the methodological foundations for creating bioactive molecules with similar structural characteristics (Pedersen & Lawesson, 1974).

Novel Tetrahydrocarbazole Derivatives

Fadda et al. (2010) explored the synthesis of novel 1,2,3,4-tetrahydrocarbazole derivatives, a process that could be analogous to the synthesis of the given compound, indicating its utility in creating new molecules with potential biological interest (Fadda, Etman, Sarhan, & El-Hadidy, 2010).

Pyridine Derivatives as Insecticides

The synthesis and evaluation of pyridine derivatives for their insecticidal activity, as investigated by Bakhite et al. (2014), provide insight into the potential agricultural applications of similarly structured compounds. The research demonstrated that certain pyridine derivatives possess significant aphidicidal activities, suggesting that our compound of interest may also hold potential in this area (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Antimicrobial Activities of Heterocyclic Compounds

Shams et al. (2011) discussed the design and synthesis of novel antimicrobial dyes based on heterocyclic systems, which underscores the relevance of heterocyclic compounds, similar to the one , in developing new antimicrobial agents. The study highlights the importance of these molecules in medical and textile applications, suggesting potential research and application avenues for our compound (Shams, Mohareb, Helal, & Mahmoud, 2011).

Synthesis and Biological Activities of Thiazoles

The exploration of thiazoles and their fused derivatives for antimicrobial activities, as conducted by Wardkhan et al. (2008), points to the broader implications of synthesizing and studying compounds with complex heterocyclic structures. These studies indicate a promising direction for the application of similar compounds in discovering new antimicrobial substances (Wardkhan, Youssef, Hamed, & Ouf, 2008).

Properties

IUPAC Name

2-[[5-cyano-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N3O3S/c1-14-9-15(2)23(16(3)10-14)26-22(29)13-31-24-19(12-25)18(11-21(28)27-24)17-7-5-6-8-20(17)30-4/h5-10,18H,11,13H2,1-4H3,(H,26,29)(H,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OXOOEESHXUVZIC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC=CC=C3OC)C#N)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

435.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.